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Compound of Interest

Compound Name: GA-017

Cat. No.: B10830394 Get Quote

Application Notes and Protocols: GA-017
For Researchers, Scientists, and Drug Development
Professionals
Introduction

GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinase 1

and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2][3] By inhibiting

LATS1/2, GA-017 prevents the phosphorylation of Yes-associated protein (YAP) and

Transcriptional coactivator with PDZ-binding motif (TAZ).[4] This leads to the stabilization and

nuclear translocation of YAP/TAZ, which in turn promotes the expression of genes involved in

cell proliferation and growth.[1][4] These characteristics make GA-017 a valuable tool for

research in areas such as regenerative medicine, cancer biology, and the development of 3D

culture systems.[5][6]
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Target IC50 (nM) Ki (nM) Assay Conditions

LATS1 4.10 ± 0.79 0.58 ± 0.11 ATP-competitive

LATS2 3.92 ± 0.42 0.25 ± 0.03 ATP-competitive

Data compiled from

multiple sources.[2][7]

Table 2: GA-017 Effective Concentrations in Cell Culture

Cell Line Culture Condition
Effective
Concentration

Effect

SKOV3 3D (Gellan Gum) EC50: 3.51 ± 0.26 µM Enhanced cell growth

SKOV3
3D (Low-attachment

U-bottom plates)
10 µM

Increased spheroid

size and cell number

A431 3D Not specified
Increased number and

size of spheroids

MDCK 3D Not specified
Enhanced cyst

formation

Mouse Intestinal

Organoids
Ex vivo 10 µM

Enhanced formation

and increased

proportion of large

organoids

HUVECs 2D Not specified

Suppressed cell death

and promoted cell

growth

Data compiled from

multiple sources.[2][4]

[8]

Table 3: GA-017 Solubility

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/ga-017.html
https://www.selleckchem.com/products/ga-017.html
https://www.benchchem.com/product/b10830394?utm_src=pdf-body
https://www.medchemexpress.com/ga-017.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8988011/
https://www.targetmol.com/attachment/DataSheet/B2B03B3D-D4AC-4F03-95E6-EC61E1A0E084/T60013
https://www.benchchem.com/product/b10830394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Concentration Notes

DMSO Soluble
69 mg/mL (200.94

mM)

Use fresh DMSO as

moisture can reduce

solubility.[7]

Ethanol Soluble
35 mg/mL (101.92

mM)

Water Insoluble

Data compiled from

multiple sources.[3][7]

[9]
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Preparation

Experiment

Analysis

Prepare 10 mM
GA-017 Stock in DMSO

Treat with GA-017
(e.g., 10 µM) and Vehicle

Culture Cells of Interest

Seed Cells in
Low-Attachment Plate

Incubate (e.g., 4-6 days)

Image Spheroids Assess Cell Proliferation
(e.g., ATP Assay)

Analyze and Compare Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

